Cas no 159020-54-9 (Benzonitrile, 6-amino-3-iodo-2-methyl-)
159020-54-9 structure
Product Name:Benzonitrile, 6-amino-3-iodo-2-methyl-
CAS No:159020-54-9
MF:C8H7IN2
MW:258.059053659439
CID:3803153
PubChem ID:53418592
Update Time:2025-04-22
Benzonitrile, 6-amino-3-iodo-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 6-amino-3-iodo-2-methyl-
- 6-Amino-3-iodo-2-methyl-benzonitrile
- 159020-54-9
- 6-AMINO-3-IODO-2-METHYLBENZONITRILE
- 2-amino-5-iodo-6-methylbenzonitrile
- SCHEMBL8388503
- AMDSTKMVXKCMGU-UHFFFAOYSA-N
-
- Inchi: 1S/C8H7IN2/c1-5-6(4-10)8(11)3-2-7(5)9/h2-3H,11H2,1H3
- InChI Key: AMDSTKMVXKCMGU-UHFFFAOYSA-N
- SMILES: C(#N)C1=C(N)C=CC(I)=C1C
Computed Properties
- Exact Mass: 257.96540Da
- Monoisotopic Mass: 257.96540Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 49.8Ų
Benzonitrile, 6-amino-3-iodo-2-methyl- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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